2-(Piperidin-4-yl)acetonitrile
Cat. No. B1311751
CAS RN:
202002-66-2
M. Wt: 124.18 g/mol
InChI Key: ZVTFIBQPABQXLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
“2-(Piperidin-4-yl)acetonitrile” is a compound with the CAS Number: 202002-66-2. It has a molecular weight of 124.19 and its IUPAC name is 4-piperidinylacetonitrile .
Synthesis Analysis
Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular structure of “2-(Piperidin-4-yl)acetonitrile” is represented by the linear formula C7H12N2 . The InChI Code for this compound is 1S/C7H12N2/c8-4-1-7-2-5-9-6-3-7/h7,9H,1-3,5-6H2 .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
“2-(Piperidin-4-yl)acetonitrile” is a liquid under normal conditions . The compound has a boiling point of 240.9±15.0 °C and a density of 1.080±0.06 g/cm3 .Scientific Research Applications
1. Synthesis of Piperidine Derivatives
- Application Summary : Piperidines are significant synthetic fragments for designing drugs and play a crucial role in the pharmaceutical industry . The synthesis of various piperidine derivatives, such as substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones, has been summarized .
- Methods of Application : The synthesis involves intra- and intermolecular reactions . The specific methods and technical details would depend on the type of derivative being synthesized.
- Results or Outcomes : The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
2. Synthesis of Schiff Bases
- Application Summary : Three new tetradentate NNNS Schiff bases derived from 2-(piperidin-4-yl)ethanamine were prepared .
- Methods of Application : The dehydration reaction between 2-(piperidin-4-yl)ethanamine and the corresponding aldehydes was monitored using UV–Visible and FTIR spectroscopy . The structures of the derived Schiff bases were deduced by 1H and 13C NMR, FTIR, UV–Vis, MS, EA, EDS, and TG-derived physical measurements .
- Results or Outcomes : The Schiff bases revealed good antioxidant activity by the DPPH method, and the IC50 values were compared to the Trolox standard . They also showed promising activity as pancreatic porcine lipase inhibitors .
3. Inhibition of NLRP3 Activation
- Application Summary : A compound named HS203873, which may be related to “2-(Piperidin-4-yl)acetonitrile”, was found to bind to NLRP3 and inhibit its activation .
- Methods of Application : The ability of HS203873 to inhibit NLRP3 activation and IL‐1β release was confirmed in differentiated THP‐1 cells .
- Results or Outcomes : The results showed that HS203873 could potentially be used as a therapeutic agent for diseases related to NLRP3 activation .
4. Synthesis of 2-(Piperidin-4-yl)acetamides
- Application Summary : A related series of sEHI found that the substitution of the methyl group at C-9 of the polycyclic structure in 11a by halogen atoms, as in 11b and 11c, led to a significant increase in the microsomal stability .
- Methods of Application : The specific methods and technical details would depend on the type of derivative being synthesized .
- Results or Outcomes : The results showed that the synthesized 2-(Piperidin-4-yl)acetamides had improved microsomal stability .
5. Synthesis of 1-Acetyl-2,6-diphenyl-piperidin-4-yl-idene Acetonitrile
- Application Summary : This compound is a derivative of “2-(Piperidin-4-yl)acetonitrile” and has been synthesized for various applications .
- Methods of Application : The specific methods and technical details would depend on the type of derivative being synthesized .
- Results or Outcomes : The results showed that the synthesized compound had certain properties that could be useful in various applications .
6. Use in Drug Design
- Application Summary : Piperidines, including “2-(Piperidin-4-yl)acetonitrile”, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
- Methods of Application : The specific methods and technical details would depend on the type of derivative being synthesized and the specific drug being designed .
- Results or Outcomes : The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-piperidin-4-ylacetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2/c8-4-1-7-2-5-9-6-3-7/h7,9H,1-3,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVTFIBQPABQXLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90434032 |
Source
|
| Record name | 2-(piperidin-4-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90434032 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Piperidin-4-yl)acetonitrile | |
CAS RN |
202002-66-2 |
Source
|
| Record name | 2-(piperidin-4-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90434032 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(piperidin-4-yl)acetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Add trifluoroacetic acid (23 mL, 34.7 g, 304 mmol) to 4-cyanomethylpiperidine-1-carboxylic acid t-butyl ester (5.43 g, 24.21 mmol) in DCM (25 mL) and stir at room temperature for 18 hr. Remove the solvent in vacuo and dissolve in methanol (50 mL) and pour onto an SCX-2 column. Elute with 2 M ammonia in methanol and evaporate the eluent to give piperidin-4-ylacetonitrile as an oil which solidifies on standing (2.78 g, 92%). MS (m/z): 125.1 (M+1).
Quantity
5.43 g
Type
reactant
Reaction Step One
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
2-(Piperidin-4-yl)acetonitrile
Reactant of Route 2
2-(Piperidin-4-yl)acetonitrile
Reactant of Route 3
2-(Piperidin-4-yl)acetonitrile
Reactant of Route 4
2-(Piperidin-4-yl)acetonitrile
Reactant of Route 5
2-(Piperidin-4-yl)acetonitrile
Reactant of Route 6
2-(Piperidin-4-yl)acetonitrile
Citations
For This Compound
5
Citations
A series of small molecules with a piperidinyl core were synthesized and tested for binding affinity (IC 50 ) at human Neuropeptide YY 2 receptor. Various amide related analogs (ureas, …
Number of citations: 3
www.sciencedirect.com
The ecto-nucleotide pyrophosphatase/phosphodiesterase-1 (NPP1) was recently shown to promote mineralization of the aortic valve, hence, its inhibition represents a significant target. …
Number of citations: 21
www.sciencedirect.com
A series of tryptophan-based selective nanomolar butyrylcholinesterase (BChE) inhibitors was designed and synthesized. Compounds were optimized in terms of potency, selectivity, …
Number of citations: 17
www.sciencedirect.com
Inhibition of the menin-mixed lineage leukemia (MLL) protein–protein interaction is a promising new therapeutic strategy for the treatment of acute leukemia carrying MLL fusion (MLL …
Number of citations: 21
pubs.acs.org
We report the design, synthesis, and biological evaluation of some potent small-molecule neuropilin-1 (NRP1) antagonists. NRP1 is implicated in the immune response to tumors, …
Number of citations: 67
pubs.acs.org
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
2,6-Diiodopyrazine
58138-79-7
3-Isoxazolecarbonyl chloride
53064-54-3
(cis)-Ethyl 2-fluorocyclopropanecarboxylate
84388-71-6
![(3aR,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-ol](/img/structure/B1311682.png)
![2,2,2-trifluoro-N-(6-iodoimidazo[1,2-a]pyridin-2-yl)acetamide](/img/structure/B1311695.png)
